Cas no 143615-00-3 ((2R,3S)-3-Phenylisoserine Ethyl Ester)

• Product Name: (2R,3S)-3-Phenylisoserine Ethyl Ester
• CAS No: 143615-00-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1061232
• PubChem ID: 10878392
• Update Time: 2025-10-28

(2R,3S)-3-Phenylisoserine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-Ethyl 3-amino-2-hydroxy-3-phenylpropanoate
• (2R,3S)-3-Phenylisoserine Ethyl Ester
• Ethyl (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoate
• (2R,3S)-3-Amino-2-hydroxy-3-phenyl propionic acid-hydrochloride
• (2R,3S)-3-amino-2-hydroxyl-3-phenylpropanoic acid hydrochloride
• (2R,3S)-3-amino-2-hydroxyl-3-phenylpropionic acid ethyl ester
• (2R,3S)-3-amino-3-phenyl-2-hydroxypropionic acid ethyl ester
• (2R,3S)-3-amino-3-phenyl-2-hydroxypropionic acid hydrochloride
• (2R,3S)-3-phenylisoserine hydrochloride
• ethyl (2R,3S)-3-amino-2-hydroxy-3-phenylpropionate
• phenylisoserine hydrochloride
• DB-344614
• (2R,3S)-ethyl 2,3-diamino-3-phenylpropanoate
• PIYPODQNLLWXJG-VHSXEESVSA-N
• (2R,3S)-3-Phenylisoserine ethylester
• 143615-00-3
• (2R,3S)-3-Amino-2-hydroxy-3-phenylpropionic Acid Ethyl Ester; (alphaR,betaS)-beta-Amino-alpha-hydroxy-benzenepropanoic Acid Ethyl Ester
• EN300-399340
• BCP13762
• (2R,3S)-Ethyl3-amino-2-hydroxy-3-phenylpropanoate
• MFCD11111470
• Benzenepropanoic acid, b-amino-a-hydroxy-, ethyl ester, [R-(R*,S*)]-
• SCHEMBL6156033
• Ethyl (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoate, AldrichCPR
• F12983
• AKOS022184251

• Inchi： 1S/C11H15NO3/c1-2-15-11(14)10(13)9(12)8-6-4-3-5-7-8/h3-7,9-10,13H,2,12H2,1H3/t9-,10+/m0/s1
• InChI Key： PIYPODQNLLWXJG-VHSXEESVSA-N
• SMILES： O[C@@H](C(=O)OCC)[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.178
• Melting Point: 82-84 ºC
• Boiling Point: 355.3±42.0 °C at 760 mmHg
• Flash Point: 168.7±27.9 °C
• PSA: 72.55000
• LogP: 1.31070
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2R,3S)-3-Phenylisoserine Ethyl Ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,3S)-3-Phenylisoserine Ethyl Ester

Introduction to (2R,3S)-3-Phenylisoserine Ethyl Ester and Its Significance in Modern Research

The compound with the CAS number 143615-00-3 is known as (2R,3S)-3-Phenylisoserine Ethyl Ester, a molecule that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific stereochemistry and structural features, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

In recent years, the interest in chiral compounds like (2R,3S)-3-Phenylisoserine Ethyl Ester has surged due to their role in mimicking natural amino acids and their potential to interact selectively with biological targets. The stereochemistry of this compound, defined by the (2R,3S) configuration, is crucial for its biological activity. This configuration ensures that the molecule can engage with specific enzymes and receptors in a manner that mirrors natural substrates, thereby enhancing its efficacy as a pharmacological tool.

One of the most compelling aspects of (2R,3S)-3-Phenylisoserine Ethyl Ester is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment and inflammation modulation.

Recent studies have highlighted the potential of (2R,3S)-3-Phenylisoserine Ethyl Ester in the development of drugs targeting neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has made it a valuable tool for investigating the mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. By modulating these receptors, researchers aim to develop treatments that can alleviate symptoms and slow disease progression.

The synthesis of (2R,3S)-3-Phenylisoserine Ethyl Ester presents unique challenges due to its stereospecificity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to ensure high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product. The precision required in its synthesis underscores its importance in high-value pharmaceutical applications.

Another area where (2R,3S)-3-Phenylisoserine Ethyl Ester has made significant contributions is in the field of drug discovery. Its structural motif has been incorporated into libraries of compounds screened for biological activity. This approach has led to the identification of several lead compounds with potential therapeutic value. The compound's versatility as a scaffold allows for modifications that can fine-tune its properties, making it an indispensable tool for medicinal chemists.

The pharmacokinetic properties of (2R,3S)-3-Phenylisoserine Ethyl Ester have also been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its use in drug development. Preclinical studies have provided valuable insights into these processes, helping researchers design formulations that enhance bioavailability and reduce side effects.

In conclusion, (2R,3S)-3-Phenylisoserine Ethyl Ester (CAS number 143615-00-3) is a multifaceted compound with significant implications for modern research. Its unique stereochemistry and structural features make it a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, its importance in advancing therapeutic interventions is likely to grow even further.